Cas no 1451250-25-1 (2-(6-bromopyridin-3-yl)oxyethan-1-amine)

• Product Name: 2-(6-bromopyridin-3-yl)oxyethan-1-amine
• CAS No: 1451250-25-1
• MF: C₇H₉BrN₂O
• MW: 217.063160657883
• CID: 6239566
• PubChem ID: 117770606
• Update Time: 2025-05-23

2-(6-bromopyridin-3-yl)oxyethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(6-bromopyridin-3-yl)oxyethan-1-amine
• 2-[(6-bromopyridin-3-yl)oxy]ethan-1-amine
• SCHEMBL16451529
• 1451250-25-1
• EN300-1906623

• Inchi： 1S/C7H9BrN2O/c8-7-2-1-6(5-10-7)11-4-3-9/h1-2,5H,3-4,9H2
• InChI Key： UNJDJDZSEXGRJI-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C=N1)OCCN

Computed Properties

• Exact Mass: 215.98983g/mol
• Monoisotopic Mass: 215.98983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 113
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 48.1Ų

Additional information on 2-(6-bromopyridin-3-yl)oxyethan-1-amine

Professional Introduction to 2-(6-bromopyridin-3-yl)oxyethan-1-amine (CAS No. 1451250-25-1)

2-(6-bromopyridin-3-yl)oxyethan-1-amine, identified by the chemical abstracts service number CAS No. 1451250-25-1, is a significant compound in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of pyridine derivatives, which have garnered considerable attention due to their diverse biological activities and potential applications in drug development. The structural motif of this molecule, featuring a brominated pyridine ring connected to an amine-substituted ethylene oxide backbone, imparts unique chemical and pharmacological properties that make it a valuable scaffold for further derivatization and exploration.

The bromopyridine moiety in 2-(6-bromopyridin-3-yl)oxyethan-1-amine is particularly noteworthy, as bromine atoms are frequently employed in medicinal chemistry for their ability to enhance binding affinity and metabolic stability. Pyridine derivatives, in general, are well-documented for their role in modulating various biological pathways, including enzyme inhibition and receptor interaction. The presence of the amine group at the terminal position of the ethylene oxide chain further expands the compound's potential utility, allowing for further functionalization via amide or urea bond formation—a common strategy in drug design to improve solubility and target specificity.

Recent advancements in computational chemistry and structure-based drug design have highlighted the importance of 2-(6-bromopyridin-3-yl)oxyethan-1-amine as a lead compound for developing novel therapeutics. For instance, studies have demonstrated its potential in inhibiting kinases and other enzyme targets implicated in cancer and inflammatory diseases. The bromopyridin-3-yl substituent, in particular, has been shown to interact favorably with hydrophobic pockets of protein targets, thereby enhancing binding affinity. This has led to its incorporation into several high-throughput screening campaigns aimed at identifying new drug candidates.

In the realm of medicinal chemistry, the oxygenated ethylene backbone in 2-(6-bromopyridin-3-yl)oxyethan-1-amine serves as a versatile linker that can be modified to introduce additional functional groups without compromising overall bioactivity. Such structural flexibility is crucial for optimizing pharmacokinetic properties, such as oral bioavailability and tissue distribution. Moreover, the compound's ability to undergo further derivatization makes it an attractive intermediate for synthesizing more complex molecules with tailored biological profiles.

One particularly intriguing application of 2-(6-bromopyridin-3-yl)oxyethan-1-amine is in the development of small-molecule inhibitors targeting protein-protein interactions (PPIs). PPIs are critical mediators of many cellular processes, yet they pose significant challenges for drug discovery due to their large binding surfaces and lack of well-defined binding pockets. The pyridine derivative's ability to disrupt these interactions has been explored in preclinical models, where it has shown promise in modulating pathways associated with neurodegenerative disorders and autoimmune diseases. The bromine atom, while serving as a handle for cross-coupling reactions during synthesis, also contributes to the compound's ability to engage with PPIs through halogen bonding—a non-covalent interaction that has gained traction as a viable strategy for drug design.

The synthesis of 2-(6-bromopyridin-3-yl)oxyethan-1-amine typically involves multi-step organic transformations, starting from commercially available pyridine precursors. A common synthetic route includes bromination at the 6-position of a pyridine core followed by nucleophilic substitution with an epoxide derivative to introduce the oxygenated ethylene chain. The amine functionality is then introduced via reductive amination or other amide-forming reactions. These synthetic strategies highlight the compound's accessibility while maintaining high purity standards essential for pharmaceutical applications.

From a regulatory perspective, 2-(6-bromopyridin-3-yl)oxyethan-1-amine (CAS No. 1451250-25-1) must meet stringent criteria set forth by global health authorities before entering clinical trials or commercial markets. Preclinical studies are conducted to evaluate its safety profile, including acute toxicity assays and chronic exposure studies in animal models. Additionally, pharmacokinetic assessments are performed to determine its absorption, distribution, metabolism, excretion (ADME), and potential drug-drug interactions. These studies are critical for identifying any liabilities that could hinder further development or pose risks upon human administration.

The growing interest in pyridine-based scaffolds underscores their versatility as building blocks in drug discovery. Researchers continue to explore novel derivatives like 2-(6-bromopyridin-3-yloxyethanamidine) (a hypothetical analog highlighting structural diversity) to uncover new therapeutic opportunities. The integration of machine learning models into virtual screening protocols has accelerated the identification of promising candidates from large chemical libraries containing compounds like CAS No. 14512502501, thereby expediting the drug development pipeline.

In conclusion,2-(6-bromopyridin3yloxyethanamidine) represents a compelling example of how structural modifications can yield compounds with enhanced pharmacological properties suitable for treating complex diseases. Its unique combination of features—such as halogenation at key positions along with functional handles like amine groups—makes it an indispensable tool for medicinal chemists seeking innovative solutions for unmet medical needs.